Cas no 64986-29-4 (1-{4-[1-(4-hydroxy-phenethyl)-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-yloxy]-phenethyl}-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-ol)

• Product Name: 1-{4-[1-(4-hydroxy-phenethyl)-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-yloxy]-phenethyl}-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-ol
• CAS No: 64986-29-4
• MF: C₃₈H₄₄N₂O₅
• MW: 608.766370773315
• CID: 2063498
• PubChem ID: 21627860
• Update Time: 2025-04-21

1-{4-[1-(4-hydroxy-phenethyl)-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-yloxy]-phenethyl}-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 1-{4-[1-(4-hydroxy-phenethyl)-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-yloxy]-phenethyl}-6-methoxy-2-methyl-1,2,3,4-tetrahydro-isoquinolin-7-ol
• Iolantinin
• 1,2,3,4-Tetrahydro-6-methoxy-2-methyl-1-[2-[4-[[1,2,3,4-tetrahydro-1-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-2-methylisoquinolin-7-yl]oxy]phenyl]ethyl]isoquinolin-7-ol
• 1-[2-[4-[[1-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl]oxy]phenyl]ethyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-ol
• DTXSID10616434
• 64986-29-4
• 1-{2-[4-({1-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yl}oxy)phenyl]ethyl}-6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-ol

• Inchi： 1S/C38H44N2O5/c1-39-19-17-27-21-36(43-3)35(42)23-31(27)33(39)15-10-26-7-13-30(14-8-26)45-38-24-32-28(22-37(38)44-4)18-20-40(2)34(32)16-9-25-5-11-29(41)12-6-25/h5-8,11-14,21-24,33-34,41-42H,9-10,15-20H2,1-4H3
• InChI Key： KUXKTKLZRVDZSO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCC1C2C=C(C(=CC=2CCN1C)OC)O)C1C(=CC2CCN(C)C(CCC3C=CC(=CC=3)O)C=2C=1)OC

Computed Properties

• Exact Mass: 608.32502251g/mol
• Monoisotopic Mass: 608.32502251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phenethylisoquinoline alkaloids Phenethylisoquinoline alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phenethylisoquinoline alkaloids